Cas no 64249-87-2 (1-Nonyne, 3-methoxy-3-methyl-)

1-Nonyne, 3-methoxy-3-methyl- structure
1-Nonyne, 3-methoxy-3-methyl- structure
Product Name:1-Nonyne, 3-methoxy-3-methyl-
CAS No:64249-87-2
MF:C11H20O
MW:168.275903701782
CID:424375
PubChem ID:12557022
Update Time:2025-04-19

1-Nonyne, 3-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Nonyne, 3-methoxy-3-methyl-
    • 3-methoxy-3-methylnon-1-yne
    • 64249-87-2
    • AKOS006238791
    • SCHEMBL13931293
    • DTXSID50502468
    • Inchi: 1S/C11H20O/c1-5-7-8-9-10-11(3,6-2)12-4/h2H,5,7-10H2,1,3-4H3
    • InChI Key: CHTCFOZBENGLQN-UHFFFAOYSA-N
    • SMILES: O(C)C(C#C)(C)CCCCCC

Computed Properties

  • Exact Mass: 168.1515
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent